Cas no 1006441-81-1 (5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid)

5-Methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole-oxazole hybrid scaffold with a carboxylic acid functional group. Its structure combines nitro and methyl substituents, which may enhance reactivity and selectivity in synthetic applications. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups contributes to its potential utility as an intermediate in medicinal chemistry or agrochemical synthesis. The carboxylic acid moiety allows for further derivatization, making it a versatile building block for amide or ester formation. This compound’s unique architecture may be of interest in the development of biologically active molecules or functional materials.

5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid structure

1006441-81-1 structure

Product Name:5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid

CAS No:1006441-81-1

MF:C₁₀H₁₀N₄O₅

MW:266.210201740265

MDL:MFCD06805587

CID:3060413

PubChem ID:19623173

Update Time:2025-06-07

5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- <br>5-Methyl-4-((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
- 5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
- 1006441-81-1
- AKOS015922133
- 5-methyl-4-[(5-methyl-3-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- STK350181
- 5-Methyl-4-((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
- MFCD06805587
- 5-Methyl-4-((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
- GQB44181
- AKOS000314623
- EN300-230254
- 5-METHYL-4-[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]-3-ISOXAZOLECARBOXYLIC ACID
- CS-0280715
- 5-METHYL-4-[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]ISOXAZOLE-3-CARBOXYLIC ACID
- 5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- C10H10N4O5
- MDL： MFCD06805587
- Inchi： 1S/C10H10N4O5/c1-5-3-8(14(17)18)11-13(5)4-7-6(2)19-12-9(7)10(15)16/h3H,4H2,1-2H3,(H,15,16)
- InChI Key： PTZDOCAYXXHKEB-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 266.06511943Da
Monoisotopic Mass: 266.06511943Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 127Å²

5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-230254-0.05g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	0.05g	$111.0	2024-06-20
Enamine	EN300-230254-0.1g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	0.1g	$166.0	2024-06-20
Enamine	EN300-230254-0.25g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	0.25g	$237.0	2024-06-20
Enamine	EN300-230254-0.5g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	0.5g	$374.0	2024-06-20
Enamine	EN300-230254-1.0g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	1.0g	$479.0	2024-06-20
Enamine	EN300-230254-2.5g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	2.5g	$1007.0	2024-06-20
Enamine	EN300-230254-5.0g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	5.0g	$1989.0	2024-06-20
Enamine	EN300-230254-10.0g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1	95%	10.0g	$3881.0	2024-06-20
Enamine	EN300-230254-1g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1		1g	$479.0	2023-09-15
Enamine	EN300-230254-5g	5-methyl-4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid	1006441-81-1		5g	$1989.0	2023-09-15